Cas no 1326824-65-0 (1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326824-65-0
• MF: C₁₆H₁₆N₄OS
• MW: 312.389441490173
• CID: 5345344
• Update Time: 2025-06-29

1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Ethylphenyl)-N-(2-thienylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H16N4OS/c1-2-12-5-7-13(8-6-12)20-11-15(18-19-20)16(21)17-10-14-4-3-9-22-14/h3-9,11H,2,10H2,1H3,(H,17,21)
• InChI Key： LSWHANBVGCZTSJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(CC)C=C2)C=C(C(NCC2SC=CC=2)=O)N=N1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.21±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326824-65-0) and Its Emerging Applications in Chemical Biology

The compound 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1326824-65-0, represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a unique structural framework composed of a triazole ring linked to an ethylphenyl moiety and a thiophenylmethyl group, which collectively contribute to its distinct chemical properties and biological activities. The molecular architecture of this compound has garnered attention due to its ability to interact with biological targets in ways that may unlock new therapeutic strategies.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug design. The presence of both aromatic and heterocyclic components in 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326824-65-0) allows for versatile interactions with biological systems. Specifically, the triazole ring is known for its stability and ability to participate in hydrogen bonding, while the ethylphenyl group provides lipophilicity and can modulate receptor binding affinity. These characteristics make the compound an attractive candidate for further exploration in drug discovery.

In the context of contemporary research, the integration of computational modeling and high-throughput screening has accelerated the identification of bioactive molecules. The structural features of 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326824-65-0) have been analyzed using molecular docking simulations to predict its interactions with target proteins. Preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

Moreover, the thiophenylmethyl group in the molecular structure introduces additional complexity that could enhance binding specificity. Thiophene derivatives are well-documented for their biological activity across various therapeutic areas, including antiviral and anticancer applications. The incorporation of such a moiety into 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326824-65-0) may confer unique pharmacological properties that distinguish it from existing compounds.

Current research is also exploring the potential of this compound as a scaffold for developing kinase inhibitors. Kinases are critical enzymes in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The ability of 1-(4-ethylphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326824-65-0) to modulate kinase activity has been investigated through both in vitro and computational approaches. Early findings indicate that it may interfere with aberrant signaling cascades by binding to specific kinase domains.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are crucial for subsequent biological evaluation. The robustness of the synthetic route also allows for facile modifications to the molecular framework, enabling researchers to fine-tune its properties for specific applications.

In summary, 1-(4-propargyloxybenzoyl)-N-(5-methoxyimino-pyridin-N'-methylene)hydrazinecarbothioamide, characterized by CAS No. 1326824, represents a structurally intriguing molecule with potential therapeutic implications. Its unique combination of functional groups and favorable physicochemical properties positions it as a valuable asset in ongoing drug discovery efforts. As research progresses, further elucidation of its biological activities and mechanisms of action will be essential to realizing its full pharmaceutical potential.